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Compound of Interest

Compound Name: Heptylbenzene-d20

Cat. No.: B1448027

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and handling precautions for Heptylbenzene-
d20 (CAS No. 634897-84-0), a deuterated analog of Heptylbenzene. While specific data for the
deuterated form is limited, the safety profile is predominantly based on the non-deuterated
parent compound, n-Heptylbenzene (CAS No. 1078-71-3). This document is intended to inform
researchers and laboratory personnel of the potential hazards and to establish safe handling,
storage, and disposal procedures.

Section 1: Chemical Identification and Physical
Properties

Heptylbenzene-d20 is a colorless liquid primarily used as an internal standard in analytical
chemistry, particularly in mass spectrometry-based applications. Its physical and chemical
properties are critical for understanding its behavior and for implementing appropriate safety
measures.

Table 1: Physical and Chemical Properties of n-Heptylbenzene
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Property Value Reference
Molecular Formula Ci3H2o [1]
Molecular Weight 176.30 g/mol [1]
Appearance Clear, colorless liquid [2][3]
Boiling Point 233-235°C [2]

Melting Point -48 °C [2][3]
Density 0.86 g/mL at 25 °C [2][3]

Flash Point 95 °C

Refractive Index

1.485 (at 20 °C)

[2]

Vapor Pressure

0.03 mmHg

[1]

| Storage Temperature| Room temperature (cool, dark place recommended) | |

Section 2: Hazard Identification and GHS Classification

According to the Globally Harmonized System (GHS), n-Heptylbenzene is classified with

specific environmental hazards. While some reports indicate it may not meet all GHS hazard

criteria, the predominant classification warns of its toxicity to aquatic life.[1] Users should

handle this chemical under the assumption that it presents the hazards of its non-deuterated

form.

Table 2: GHS Hazard Classification for n-Heptylbenzene
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Classification Code Description

Very toxic to aquatic life.
Hazard Statement H400

[4]
Signal Word Warning [4]
Pictogram
Precautionary Statement P73 Avoid release to the
(Prevention) environment.[4]
Precautionary Statement .

P391 Collect spillage.[4]

(Response)

| Precautionary Statement (Disposal) | P501 | Dispose of contents/container in accordance with
local regulations.[4] |

Additional unclassified hazards may include skin and eye irritation upon contact.[1]

Section 3: Safe Handling and Experimental
Workflow

Proper handling of Heptylbenzene-d20 is essential to minimize exposure and prevent
environmental contamination. The following workflow outlines the critical steps for safely
managing this chemical within a laboratory setting.
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Caption: A logical workflow for the safe handling of Heptylbenzene-d20 in a laboratory.

Experimental Protocols

Handling Precautions:
Avoid Contact: Prevent direct contact with skin and eyes.[4]

Ventilation: Always handle this chemical in a well-ventilated area, preferably within a
chemical fume hood, to avoid inhalation of vapors.[4]

Ignition Sources: Although it has a high flash point, keep it away from open flames and
strong oxidizing agents. The parent compound is combustible.[2]

Static Discharge: For transfers of larger quantities, use grounded equipment to prevent static
electricity discharge.

Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical safety goggles or glasses.

» Hand Protection: Use chemically resistant gloves, such as nitrile rubber.
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o Skin Protection: Wear a standard laboratory coat.

Section 4: First Aid and Emergency Procedures

In the event of exposure, immediate action is critical.

Table 3: First-Aid Measures

Exposure Route Procedure

Move the person to fresh air. If breathing
Inhalation is difficult, give oxygen. Consult a
physician if symptoms persist.[4]

Immediately wash the affected area with soap
Skin Contact and plenty of water. Consult a physician if

irritation develops.[4]

Rinse thoroughly with plenty of water for at least
Eye Contact ) o
15 minutes and consult a physician.[4]

| Ingestion | Do NOT induce vomiting. Never give anything by mouth to an unconscious person.
Rinse mouth with water and consult a physician immediately.[4] |

Accidental Release Measures:

o Personal Precautions: Evacuate the area. Ensure adequate ventilation. Wear appropriate
PPE as described in Section 3.1.[4]

e Environmental Precautions: Prevent the chemical from entering drains, sewers, or
waterways, as it is very toxic to aquatic life.[4]

» Containment and Cleanup: Absorb the spill with an inert material (e.g., vermiculite, sand, or
earth). Place the contaminated material into a suitable, sealed container for disposal.

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[4]
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o Specific Hazards: No specific data is available for the deuterated compound, but vapors of
the parent compound may form explosive mixtures with air.

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[4]

Section 5: Storage and Disposal

Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated area.

e The compound is stable under recommended storage conditions.[4]

o Keep away from incompatible materials such as strong oxidizing agents.[2][3]
Disposal:

» Disposal must be conducted in accordance with all federal, state, and local environmental
regulations.

e The material should be sent to a licensed chemical destruction facility or disposed of via
controlled incineration with flue gas scrubbing.[4]

e Do not allow the product to be released into the environment or sewer systems.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
Heptylbenzene-d20]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1448027#safety-data-sheet-and-handling-
precautions-for-heptylbenzene-d20]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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